Cas no 1206990-15-9 (methyl 6-ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 6-ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1206990-15-9
• MF: C₂₀H₁₉FN₂O₃
• MW: 354.374868631363
• CID: 5391549
• Update Time: 2025-05-22

methyl 6-ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• XPOZOQAYPXYNOG-UHFFFAOYSA-N
• methyl 6-ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C20H19FN2O3/c1-4-26-14-7-8-17-15(10-14)18(11-19(23-17)20(24)25-3)22-13-6-5-12(2)16(21)9-13/h5-11H,4H2,1-3H3,(H,22,23)
• InChI Key： XPOZOQAYPXYNOG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OCC)C=C2)=C(NC2=CC=C(C)C(F)=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 6-ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate

Comprehensive Overview of CAS No. 1206990-15-9: Methyl 6-Ethoxy-4-[(3-Fluoro-4-Methylphenyl)Amino]Quinoline-2-Carboxylate

Methyl 6-Ethoxy-4-[(3-fluoro-4-methylphenyl)amino]quinoline-2-carboxylate, identified by the CAS registry number 1206990-15-9, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug design.

The molecular structure of methyl 6-ethoxy derivative is characterized by a quinoline backbone, a heterocyclic aromatic system, with substituents at positions 6, 4, and 2. The substituents include an ethoxy group at position 6, an amino group linked to a fluorinated aromatic ring at position 4, and a methyl ester group at position 2. This specific substitution pattern contributes to the compound's unique physicochemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and esterification. The synthesis typically begins with the preparation of the quinoline core, followed by functionalization at specific positions to introduce the desired substituents. Researchers have employed various catalysts and reaction conditions to optimize yield and purity, ensuring that the final product meets rigorous quality standards.

The biological activity of methyl 6-ethoxy derivatives has been a focal point of recent studies. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, preliminary studies suggest that it may possess anti-cancer activity by targeting specific signaling pathways involved in tumor progression.

In terms of pharmacokinetics, the ethoxy group at position 6 enhances solubility and bioavailability, while the fluorinated aromatic ring at position 4 contributes to metabolic stability. These properties are crucial for drug development, as they influence how the compound is absorbed, distributed, metabolized, and excreted within the body.

Moreover, computational modeling techniques such as molecular docking and quantum mechanics have been employed to predict the binding affinity of this compound to various protein targets. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to improve efficacy and reduce potential side effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of novel therapeutic agents.

In conclusion, CAS No. 1206990-15-9, or methyl 6-ethoxy derivative, represents a significant advancement in organic synthesis and drug discovery. With ongoing research unraveling its full potential, this compound holds great promise for addressing unmet medical needs and contributing to the development of innovative treatments.